Cas no 885278-31-9 (5-(2-chlorophenyl)methyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-(2-chlorophenyl)methyl-2H-1,2,3,4-tetrazole
• CAS No: 885278-31-9
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD06796169
• CID: 711534
• PubChem ID: 22431851
• Update Time: 2025-04-19

5-(2-chlorophenyl)methyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[(2-chlorophenyl)methyl]-
• 5-(2-CHLORO-BENZYL)-2H-TETRAZOLE
• 5-(2-chlorophenyl)methyl-2H-1,2,3,4-tetrazole
• CCG-129165
• 5-(2-chlorobenzyl)-2h-tetrazole
• SB39514
• 5-[(2-chlorophenyl)methyl]-2H-tetrazole
• 5-(2-Chloro-benzyl)-1H-tetrazole
• 5-[(2-CHLOROPHENYL)METHYL]-2H-1,2,3,4-TETRAZOLE
• 885278-31-9
• BB 0238280
• Z1000499
• AKOS000261798
• FT-0750613
• [R-(E)]-A-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-(1-hydroxy-1-methylethyl)benzenepropanol
• EN300-1699472

• MDL： MFCD06796169
• Inchi： 1S/C8H7ClN4/c9-7-4-2-1-3-6(7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： ALQLKFGPPVBJNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1N=NNN=1

Computed Properties

• Exact Mass: 194.03600
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.46000
• LogP: 1.44390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes